Cas no 847744-25-6 (N,3,5-trimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N,3,5-trimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 847744-25-6
• MF: C₆H₁₀N₂O₃S
• MW: 190.220200061798
• CID: 3057027
• PubChem ID: 4750113
• Update Time: 2025-08-05

N,3,5-trimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,3,5-trimethyl-1,2-oxazole-4-sulfonamide
• N,3,5-trimethylisoxazole-4-sulfonamide
• C6H10N2O3S
• Z45527757
• SCHEMBL8354304
• EN300-13774
• CS-0234006
• 847744-25-6
• 851-052-3
• AKOS000530637
• G36412

• Inchi： 1S/C6H10N2O3S/c1-4-6(5(2)11-8-4)12(9,10)7-3/h7H,1-3H3
• InChI Key： PBAHROBCZQANJL-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 190.04121336Da
• Monoisotopic Mass: 190.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 76-78 °C
• Boiling Point: 340.7±52.0 °C at 760 mmHg
• Flash Point: 159.8±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N,3,5-trimethyl-1,2-oxazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,3,5-trimethyl-1,2-oxazole-4-sulfonamide

N,3,5-Trimethyl-1,2-Oxazole-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 847744-25-6, known as N,3,5-trimethyl-1,2-oxazole-4-sulfonamide, is a fascinating organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals and agrochemicals due to their versatile properties. The oxazole ring in its structure contributes to its stability and reactivity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of N,3,5-trimethyl-1,2-oxazole-4-sulfonamide as a bioactive compound. Researchers have explored its role in inhibiting certain enzymes and its ability to interact with biological systems. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate activity against a panel of kinases, suggesting its potential as a lead molecule in drug discovery.

The synthesis of N,3,5-trimethyl-1,2-oxazole-4-sulfonamide involves a multi-step process that includes the formation of the oxazole ring followed by sulfonation. The use of advanced catalytic methods has improved the yield and purity of this compound. According to a 2023 report in *Green Chemistry*, environmentally friendly synthesis routes are being developed to reduce the ecological footprint of producing such compounds.

In terms of applications, N,3,5-trimethyl-1,2-oxazole-4-sulfonamide has shown promise in the field of agrochemistry. Its ability to act as a pesticide or herbicide is currently under investigation. Field trials conducted in 2023 indicate that this compound could be effective against certain crop pests without causing significant harm to non-target species. This makes it a potential candidate for sustainable agricultural practices.

The structural uniqueness of this compound also makes it an interesting candidate for material science applications. Researchers are exploring its use as a building block for advanced materials such as polymers and coatings. A 2023 paper in *Materials Today* discussed how the incorporation of oxazole-containing sulfonamides into polymer matrices can enhance their thermal stability and mechanical properties.

From a toxicological perspective, recent studies have assessed the safety profile of N,3,5-trimethyl-1,2-oxazole-4-sulfonamide. Acute toxicity tests indicate that it has a relatively low toxicity profile when administered at recommended doses. However, further long-term studies are needed to fully understand its safety implications for human health and the environment.

In conclusion,N,3,5 -trimethyl -1 , 2 -oxazole -4 -sulfonamide ( CAS No . 847744 - 25 -6 ) is a compound with significant potential across multiple industries . Its unique chemical structure , combined with recent advancements in synthesis and application research , positions it as an important molecule for future developments . As ongoing studies continue to uncover its properties , this compound is likely to play an increasingly important role in both scientific research and industrial applications .